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Compound of Interest

Compound Name: Chirhostim

Cat. No.: B12045949 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a statistical analysis and comparison of Chirhostim® (synthetic human

secretin) with alternative diagnostic agents based on available clinical trial data. The

information is intended to offer an objective overview of its performance and utility in

diagnosing pancreatic exocrine dysfunction and gastrinoma.

I. Diagnosis of Gastrinoma (Zollinger-Ellison
Syndrome)
Chirhostim® is utilized as a provocative agent in the diagnosis of gastrinoma. It stimulates

gastrin release from gastrinoma cells, a response not typically seen in healthy individuals. A

key clinical trial compared the efficacy of synthetic human secretin (Chirhostim®), synthetic

porcine secretin, and biologically-derived porcine secretin.
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Parameter
Chirhostim®
(Synthetic Human
Secretin)

Synthetic Porcine
Secretin

Biologically-
Derived Porcine
Secretin

Dosage 0.4 mcg/kg 0.4 mcg/kg 0.4 mcg/kg

Positive Test

Threshold

Increase in serum

gastrin ≥ 110 pg/mL

from baseline

Increase in serum

gastrin ≥ 110 pg/mL

from baseline

Increase in serum

gastrin ≥ 110 pg/mL

from baseline

Efficacy in Gastrinoma

Patients (n=6)

All 6 patients had a

positive test result

(>110 pg/mL increase)

All 6 patients had a

positive test result

(>110 pg/mL increase)

All 6 patients had a

positive test result

(>110 pg/mL increase)

Efficacy in Healthy

Subjects (n=12)

All 12 subjects had

negative test results

Not explicitly stated in

the provided results

Not explicitly stated in

the provided results

Time to Peak Gastrin

Concentration

Within 15 minutes

(77% by 5 min, 94%

by 10 min)

Within 15 minutes

(77% by 5 min, 94%

by 10 min)

Within 15 minutes

(77% by 5 min, 94%

by 10 min)

Experimental Protocols
The comparative study was a three-way crossover design involving 6 patients with tissue-

confirmed gastrinoma. Each patient received 0.4 mcg/kg of synthetic human secretin

(Chirhostim®), synthetic porcine secretin, and biologically derived porcine secretin on

separate occasions. Serum gastrin levels were measured at baseline and at various time points

post-injection to determine the peak increase.

A separate study involving 12 healthy subjects was conducted to establish the negative

response to Chirhostim® stimulation.
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Gastrinoma Diagnosis Workflow

Establish Baseline
Serum Gastrin Level

Administer Secretin
(0.4 mcg/kg IV)

Collect Blood Samples
(e.g., 2, 5, 10, 15, 30 min)

Analyze Serum
Gastrin Levels

Diagnose Gastrinoma if
Gastrin Increase ≥ 110 pg/mL

Click to download full resolution via product page

Gastrinoma diagnostic workflow using secretin stimulation.

Secretin
(e.g., Chirhostim®)

Gastrinoma Cell

Binds to receptor

Increased Gastrin
Release

Click to download full resolution via product page

Simplified signaling pathway of secretin on gastrinoma cells.

II. Diagnosis of Pancreatic Exocrine Dysfunction
Chirhostim® is used to stimulate pancreatic secretions to aid in the diagnosis of exocrine

pancreatic dysfunction. A common, non-invasive alternative for assessing pancreatic function is

the fecal elastase-1 test. While not a direct drug-to-drug comparison, the following table

contrasts the diagnostic performance of the secretin stimulation test (using an agent like

Chirhostim®) with the fecal elastase-1 test.
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Parameter
Secretin Stimulation Test
(with Chirhostim®)

Fecal Elastase-1 Test

Methodology

Intravenous administration of

secretin followed by collection

and analysis of duodenal fluid

for bicarbonate concentration.

Enzyme-linked immunosorbent

assay (ELISA) on a stool

sample.

Normal Value
Peak bicarbonate

concentration ≥ 80 mEq/L

Elastase-1 concentration > 200

µg/g of stool

Sensitivity for Pancreatic

Insufficiency

Considered a highly sensitive

"gold standard"

Pooled sensitivity of 0.77 (95%

CI, 0.58-0.89) compared to the

secretin stimulation test.[1][2]

Specificity for Pancreatic

Insufficiency

Considered a highly specific

"gold standard"

Pooled specificity of 0.88 (95%

CI, 0.78-0.93) compared to the

secretin stimulation test.[1][2]

Experimental Protocols
Secretin Stimulation Test:

A tube is inserted through the patient's nose, through the stomach, and into the duodenum.

A baseline sample of duodenal fluid is collected.

Chirhostim® is administered intravenously at a dose of 0.2 mcg/kg.

Duodenal fluid is collected over a period of 60-90 minutes.

The collected fluid is analyzed for bicarbonate concentration and volume. A peak bicarbonate

concentration of less than 80 mEq/L is indicative of pancreatic exocrine insufficiency.

Fecal Elastase-1 Test:

A single stool sample is collected from the patient.

The concentration of pancreatic elastase-1 is measured using an ELISA kit.
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A concentration below 200 µg/g of stool is considered indicative of pancreatic exocrine

insufficiency.

Mandatory Visualization

Pancreatic Exocrine Dysfunction Diagnosis Workflow

Secretin Stimulation Test

Fecal Elastase-1 Test

Administer Chirhostim®
(0.2 mcg/kg IV) Collect Duodenal Fluid Analyze Bicarbonate

Concentration
Diagnose if Peak

Bicarbonate < 80 mEq/L

Collect Stool Sample Analyze Elastase-1
Concentration (ELISA)

Diagnose if
Elastase-1 < 200 µg/g

Click to download full resolution via product page

Comparison of diagnostic workflows for pancreatic exocrine dysfunction.

Secretin
(Chirhostim®)

Pancreatic Ductal Cells

Binds to receptors

Increased Bicarbonate
and Fluid Secretion

Click to download full resolution via product page
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Mechanism of action of secretin on pancreatic ductal cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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